Cas no 2138430-16-5 (Propanoic acid, 3-[[2-(1-azetidinyl)ethyl]amino]-2,2-difluoro-)

• Product Name: Propanoic acid, 3-[[2-(1-azetidinyl)ethyl]amino]-2,2-difluoro-
• CAS No: 2138430-16-5
• MF: C₈H₁₄F₂N₂O₂
• MW: 208.205769062042
• CID: 5300643
• Update Time: 2025-07-23

Propanoic acid, 3-[[2-(1-azetidinyl)ethyl]amino]-2,2-difluoro- Chemical and Physical Properties

Names and Identifiers

• 3-{[2-(azetidin-1-yl)ethyl]amino}-2,2-difluoropropanoic acid
• 3-[2-(Azetidin-1-yl)ethylamino]-2,2-difluoropropanoic acid
• Propanoic acid, 3-[[2-(1-azetidinyl)ethyl]amino]-2,2-difluoro-

• Inchi： 1S/C8H14F2N2O2/c9-8(10,7(13)14)6-11-2-5-12-3-1-4-12/h11H,1-6H2,(H,13,14)
• InChI Key： OOIPJGDUAWSBTQ-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(CNCCN1CCC1)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 208
• XLogP3: -2.1
• Topological Polar Surface Area: 52.6

Additional information on Propanoic acid, 3-[[2-(1-azetidinyl)ethyl]amino]-2,2-difluoro-

Propanoic acid, 3-[[2-(1-azetidinyl)ethyl]amino]-2,2-difluoro- (CAS No. 2138430-16-5): A Comprehensive Overview

Propanoic acid, 3-[[2-(1-azetidinyl)ethyl]amino]-2,2-difluoro- (CAS No. 2138430-16-5) is a fluorinated amino acid derivative that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential biological activities. This compound, characterized by its fluorinated and azetidinyl moieties, represents a promising candidate for further exploration in drug discovery and development.

The structure of Propanoic acid, 3-[[2-(1-azetidinyl)ethyl]amino]-2,2-difluoro- features a carboxylic acid group at one end and a fluorinated side chain, with an azetidinyl ring attached to an ethylamine moiety. This arrangement confers upon the compound a high degree of structural complexity, which is often associated with enhanced binding affinity and selectivity towards biological targets. The fluorine atoms in the molecule play a crucial role in modulating its pharmacokinetic properties, including metabolic stability and lipophilicity.

In recent years, there has been a growing interest in fluorinated compounds due to their ability to improve drug efficacy and bioavailability. The fluorine atom can influence the electronic properties of the molecule, leading to increased metabolic stability and resistance to enzymatic degradation. This characteristic makes Propanoic acid, 3-[[2-(1-azetidinyl)ethyl]amino]-2,2-difluoro- a particularly attractive scaffold for the development of novel therapeutic agents.

The azetidinyl ring in this compound is another key feature that contributes to its potential biological activity. Azetidine derivatives have been extensively studied for their role in various pharmacological applications, including antimicrobial and anti-inflammatory agents. The presence of the azetidinyl moiety in Propanoic acid, 3-[[2-(1-azetidinyl)ethyl]amino]-2,2-difluoro- suggests that it may exhibit similar properties, making it a valuable candidate for further investigation.

Current research in the field of medicinal chemistry has focused on developing new molecules that can modulate specific biological pathways. Propanoic acid, 3-[[2-(1-azetidinyl)ethyl]amino]-2,2-difluoro-, with its unique structural features, has the potential to interact with various biological targets. For instance, its ability to mimic natural amino acids while incorporating fluorine atoms could make it an effective tool for developing enzyme inhibitors or receptor modulators.

One of the most exciting aspects of this compound is its potential application in the treatment of neurological disorders. The fluorinated nature of the molecule suggests that it may be able to cross the blood-brain barrier more effectively than non-fluorinated analogs. Additionally, the azetidinyl ring could interact with neurotransmitter receptors or enzymes involved in neurodegenerative diseases. Preliminary studies have shown that similar fluorinated azetidine derivatives exhibit promising effects in animal models of Parkinson's and Alzheimer's diseases.

The synthesis of Propanoic acid, 3-[[2-(1-azetidinyl)ethyl]amino]-2,2-difluoro- presents several challenges due to its complex structure. However, advances in synthetic methodologies have made it possible to produce this compound with high purity and yield. Techniques such as fluorination reactions and ring-closing metathesis have been particularly useful in constructing the desired framework.

In conclusion, Propanoic acid, 3-[[2-(1-azetidinyl)ethyl]amino]-2,2-difluoro- (CAS No. 2138430-16-5) is a highly promising compound with significant potential in pharmaceutical applications. Its unique structural features, including the presence of fluorine atoms and an azetidinyl ring, make it an attractive candidate for further research. As our understanding of drug design continues to evolve, compounds like this are likely to play a crucial role in the development of new therapeutic agents that address unmet medical needs.